Cas no 138538-41-7 (2-Pyridinecarboxylic acid, 6-chloro-5-ethyl-)
138538-41-7 structure
Product Name:2-Pyridinecarboxylic acid, 6-chloro-5-ethyl-
CAS No:138538-41-7
MF:C8H8ClNO2
MW:185.607621192932
CID:1253263
PubChem ID:15152394
Update Time:2025-04-20
2-Pyridinecarboxylic acid, 6-chloro-5-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 6-chloro-5-ethyl-
- 6-chloro-5-ethylpyridine-2-carboxylic acid
- 138538-41-7
- DTXSID70569159
-
- Inchi: 1S/C8H8ClNO2/c1-2-5-3-4-6(8(11)12)10-7(5)9/h3-4H,2H2,1H3,(H,11,12)
- InChI Key: OVQSPSBRKMMIPX-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C(=O)O)N=1)CC
Computed Properties
- Exact Mass: 185.02444
- Monoisotopic Mass: 185.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 50.19
2-Pyridinecarboxylic acid, 6-chloro-5-ethyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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